Cas no 899724-39-1 (N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide)

N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a 3,4-dimethoxyphenylmethyl group and a 1,1-dioxo-1λ⁶,2-thiazolidinyl moiety. This structure imparts potential pharmacological relevance, particularly in targeting specific enzymatic or receptor interactions due to its sulfonamide-like and aromatic ether functionalities. The compound's distinct chemical architecture suggests stability and bioavailability, making it a candidate for further investigation in medicinal chemistry applications. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting research and development efforts in drug discovery. The presence of electron-rich and polar groups may enhance binding affinity in biological systems.

N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide structure

899724-39-1 structure

Product Name:N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide

CAS No:899724-39-1

MF:C₁₉H₂₂N₂O₅S

MW:390.453383922577

CID:5440098

Update Time:2025-06-13

N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1,2-thiazolidin-2-yl)benzamide
- N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide
- Inchi： 1S/C19H22N2O5S/c1-25-17-9-4-14(12-18(17)26-2)13-20-19(22)15-5-7-16(8-6-15)21-10-3-11-27(21,23)24/h4-9,12H,3,10-11,13H2,1-2H3,(H,20,22)
- InChI Key： KIMACSLKVARXNI-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(N2CCCS2(=O)=O)C=C1

N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3166-0320-2μmol	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3166-0320-5μmol	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3166-0320-1mg	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3166-0320-2mg	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3166-0320-3mg	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3166-0320-4mg	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3166-0320-5mg	N-[(3,4-dimethoxyphenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide	899724-39-1	90%+	5mg	$69.0	2023-04-27

N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

Additional information on N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS No. 899724-39-1)

The compound N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS No. 899724-39-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a dimethoxyphenyl moiety and a thiazolidinone ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its unique sulfonyl and amide functional groups.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide has been explored for its potential role in targeting specific proteins involved in metabolic and inflammatory processes. This aligns with the growing trend of personalized therapeutics, where compounds with precise mechanisms of action are highly valued.

The synthesis of CAS No. 899724-39-1 involves multi-step organic reactions, often requiring high-yield coupling strategies and selective protection-deprotection techniques. Its benzamide core is a common scaffold in medicinal chemistry, known for its stability and bioavailability. The thiazolidinone ring, with its sulfone group, adds a layer of complexity that enhances its interaction with biological targets. These attributes make it a promising candidate for further structure-activity relationship (SAR) studies.

From an industrial perspective, N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide is often discussed in the context of high-throughput screening and fragment-based drug design. Its molecular weight and lipophilicity fall within the desirable range for orally active drugs, a key consideration for pharmaceutical companies. Additionally, its drug-likeness scores are favorable, as predicted by computational models like Lipinski's Rule of Five.

Environmental and regulatory aspects of CAS No. 899724-39-1 are also under scrutiny, particularly in light of the increasing focus on green chemistry. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing practices, a topic frequently searched by professionals in the field.

In summary, N-(3,4-dimethoxyphenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)benzamide represents a fascinating intersection of chemistry and biology. Its potential applications in drug development, coupled with its unique structural features, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, it may well emerge as a key player in the next generation of therapeutic agents.